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Compound of Interest

Compound Name: 2-Amino-5-iodobenzoic acid

Cat. No.: B145736 Get Quote

2-Amino-5-iodobenzoic Acid: A Technical Safety
and Handling Guide
This technical guide provides a comprehensive overview of the safety data, handling

precautions, and available toxicological information for 2-Amino-5-iodobenzoic acid. It is

intended for researchers, scientists, and professionals in drug development who may handle or

utilize this compound in their work.

Chemical and Physical Properties
2-Amino-5-iodobenzoic acid is a substituted aromatic compound with the molecular formula

C₇H₆INO₂. Its properties are summarized in the table below.

Property Value

Molecular Weight 263.03 g/mol

Appearance White to light yellow or beige crystalline powder

Melting Point 219-221 °C (decomposes)

Solubility Soluble in alcohol; Insoluble in water

Synonyms 5-Iodoanthranilic acid

CAS Number 5326-47-6
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Hazard Identification and Classification
2-Amino-5-iodobenzoic acid is classified as a hazardous substance. The GHS classification

is summarized below.

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[2]

Eye Irritation 2
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[1]

Hazard Pictogram:

alt text

Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risks associated with 2-Amino-5-
iodobenzoic acid. The following is a general workflow for safe handling.
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Caption: General workflow for safe handling of 2-Amino-5-iodobenzoic acid.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[1]
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Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[1]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[1]

Toxicological Information
While 2-Amino-5-iodobenzoic acid is classified as an irritant, specific quantitative

toxicological data is largely unavailable in the public domain. The following sections describe

the standard experimental protocols used to assess the hazards associated with this

compound.

Acute Toxicity
No specific LD50 (oral, dermal) or LC50 (inhalation) data is available for 2-Amino-5-
iodobenzoic acid.[1]

Experimental Protocol (General):
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Oral LD50: Typically determined in rats. A single dose of the substance is administered by

gavage. Animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality. The LD50 is the statistically estimated dose that is lethal to 50% of the test

population.

Dermal LD50: Usually conducted in rabbits or rats. The substance is applied to a shaved

area of the skin and held in contact with a porous gauze dressing. Observations for toxicity

and mortality are made over a defined period.

Inhalation LC50: Rats are typically exposed to the substance as a dust, mist, or vapor in

an inhalation chamber for a specified duration. The LC50 is the concentration in the air

that is lethal to 50% of the test animals.

Irritation and Corrosivity
Skin Irritation: Classified as a skin irritant.[1][2]

Experimental Protocol (General - Draize Rabbit Skin Test): A small amount of the

substance is applied to a shaved patch of skin on a rabbit and covered with a gauze

patch. The site is observed for signs of erythema (redness) and edema (swelling) at

specific intervals.[3]

Eye Irritation: Classified as a serious eye irritant.[1][2]

Experimental Protocol (General - Draize Rabbit Eye Test): A small amount of the

substance is instilled into the conjunctival sac of one eye of a rabbit. The eye is then

observed for redness, swelling, discharge, and corneal opacity at set time points.[3] An

alternative in vitro method is the Hen's Egg Test on the Chorioallantoic Membrane (HET-

CAM), which assesses the irritancy potential of a substance by observing its effect on the

blood vessels of a chicken embryo's chorioallantoic membrane.[4][5]

Genotoxicity
No specific data on the mutagenicity or genotoxicity of 2-Amino-5-iodobenzoic acid is

available.

Experimental Protocol (General):
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Ames Test (Bacterial Reverse Mutation Assay): This test uses strains of Salmonella

typhimurium that are mutated to be unable to synthesize histidine. The substance is

incubated with the bacteria, and the number of revertant colonies (bacteria that have

regained the ability to synthesize histidine) is counted. A significant increase in revertants

indicates mutagenic potential.[6][7]

In Vitro Micronucleus Test: Mammalian cells are exposed to the substance. After

treatment, the cells are examined for the presence of micronuclei, which are small,

extranuclear bodies containing chromosomal fragments or whole chromosomes that were

not incorporated into the daughter nuclei during cell division. An increase in micronuclei

suggests clastogenic or aneugenic activity.[8][9]

Chromosomal Aberration Test: Mammalian cells are treated with the substance, and then

metaphase chromosomes are examined for structural abnormalities.[10]

Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of 2-Amino-5-
iodobenzoic acid from anthranilic acid.
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Caption: A simplified workflow for the synthesis of 2-Amino-5-iodobenzoic acid.

Potential Biological Activity and Signaling Pathways
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Currently, there is no direct evidence in the scientific literature detailing the specific signaling

pathways affected by 2-Amino-5-iodobenzoic acid. However, research on related halo-

substituted aminobenzoic acids suggests potential areas of biological activity.

Studies on bromo- and iodo-substituted aminobenzoic acid derivatives have indicated that the

nature of the halogen can significantly influence their antimicrobial and cytotoxic effects.[4] In

some cases, iodo-substituted compounds have demonstrated comparable or more potent

activity than their bromo-substituted counterparts.[4] This suggests that 2-Amino-5-
iodobenzoic acid may possess antimicrobial or cytotoxic properties that warrant further

investigation.

Given its structural similarity to other biologically active aminobenzoic acids, potential, yet

unconfirmed, interactions with cellular signaling pathways could be explored in future research.

The following diagram illustrates a hypothetical logical relationship for investigating the

biological effects of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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